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Compound of Interest

Compound Name: Iberiotoxin

cat. No.: B031492

An In-depth Technical Guide to Iberiotoxin: Sequence, Structure, and Function

Introduction

Iberiotoxin (IbTX) is a potent neurotoxin isolated from the venom of the Eastern Indian red
scorpion, Hottentotta tamulus (formerly Buthus tamulus).[1] It is a 37-amino acid peptide that
acts as a highly selective and high-affinity blocker of large-conductance calcium-activated
potassium channels (BK channels, also known as KCal.1 or Maxi-K channels).[2][3] This
specificity makes Iberiotoxin an invaluable molecular probe for studying the physiological and
pathophysiological roles of BK channels in various tissues, including smooth muscle and the
central nervous system.[2][4] Unlike other scorpion toxins such as Charybdotoxin, which can
block multiple types of potassium channels, Iberiotoxin's primary target is the BK channel,
making it a preferred tool for isolating and characterizing this specific channel's function.[2]

Peptide Sequence and Physicochemical Properties

Iberiotoxin is a single polypeptide chain of 37 amino acids with a molecular weight of
approximately 4230.9 Da.[2][5] Its amino terminus features a pyroglutamic acid residue (pGlu),
and its structure is stabilized by three disulfide bridges.[2] The peptide displays 68% sequence
homology with charybdotoxin but possesses a different net charge due to a higher number of
acidic residues.[1][2]

Amino Acid Sequence: pGlu-Phe-Thr-Asp-Val-Asp-Cys-Ser-Val-Ser-Lys-Glu-Cys-Trp-Ser-Val-
Cys-Lys-Asp-Leu-Phe-Gly-Val-Asp-Arg-Gly-Lys-Cys-Met-Gly-Lys-Lys-Cys-Arg-Cys-Tyr-GIn-
OHI[2]
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Table 1: Physicochemical Properties of Iberiotoxin

Property Value Reference(s)
Molecular Formula C179H274N50055S7 [1][5]
Molecular Weight ~4231 g/mol [6]

Amino Acid Count 37 [1]

o ] Cys7-Cys28, Cys13-Cys33,
Disulfide Bridges [2]
Cysl17-Cys35

Source Hottentotta tamulus (scorpion) [1]

Three-Dimensional Structure

The three-dimensional structure of Iberiotoxin is characterized by a common scorpion toxin
fold, consisting of a short alpha-helical segment packed against a triple-stranded anti-parallel
beta-sheet. This compact structure is cross-linked and stabilized by three intramolecular
disulfide bonds, which are critical for its biological activity.[2][7] The overall fold is highly
homologous to related toxins like charybdotoxin and kaliotoxin.[7][8]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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